Cas no 1036991-40-8 (1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product name: 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1036991-40-8
• MF: C₁₁H₁₉BN₂O₂
• MW: 222.0918
• MDL: MFCD09864189
• CID: 856714
• PubChem ID: 42647313

1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1,5-Dimethyl-1H-pyrazole-4-boronic acid pinacol ester
• 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1,5-dimethyl-4-pyrazole boronic acid pinacol ester
• 2-(1,5-dimethylpyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• WT861
• 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,5-DiMethyl-1H-pyrazol-4-ylboronic acid,pinacol ester
• 1,5-diMethyl-4-(tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1H-Pyrazole, 1,5-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• 1,5-Dimethyl-1H-pyrazole-4-boronic acid,pinacol ester
• ZLIQCQOFVHSHPX-UHFFFAOYSA-N
• 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1,5-Dimethyl-1H-pyrazole-4-boronic acid,pinacol ester, AldrichCPR
• AMBA00030
• 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD09864189
• Inchi： 1S/C11H19BN2O2/c1-8-9(7-13-14(8)6)12-15-10(2,3)11(4,5)16-12/h7H,1-6H3
• InChI Key： ZLIQCQOFVHSHPX-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=NN(C([H])([H])[H])C=2C([H])([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 222.15400
• Monoisotopic Mass: 222.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Molecular Weight: 222.09

Experimental Properties

• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85.0 to 89.0 deg-C
• PSA: 36.28000
• LogP: 1.02770

1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• PackingGroup：Ⅲ
• HazardClass：6.1

1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters